Cas no 872880-77-8 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)
N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- Ethanediamide, N1-[2-(1-cyclohexen-1-yl)ethyl]-N2-[[tetrahydro-3-[(4-methoxyphenyl)sulfonyl]-2H-1,3-oxazin-2-yl]methyl]-
- N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
-
- Inchi: 1S/C22H31N3O6S/c1-30-18-8-10-19(11-9-18)32(28,29)25-14-5-15-31-20(25)16-24-22(27)21(26)23-13-12-17-6-3-2-4-7-17/h6,8-11,20H,2-5,7,12-16H2,1H3,(H,23,26)(H,24,27)
- InChI Key: VWSBYNHOFDMERK-UHFFFAOYSA-N
- SMILES: C(NCCC1CCCCC=1)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCCO1)=O
N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2002-0085-2μmol |
N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872880-77-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2002-0085-5μmol |
N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872880-77-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2002-0085-10μmol |
N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872880-77-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2002-0085-20μmol |
N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872880-77-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2002-0085-1mg |
N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872880-77-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2002-0085-2mg |
N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872880-77-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2002-0085-3mg |
N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872880-77-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2002-0085-4mg |
N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872880-77-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2002-0085-5mg |
N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872880-77-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2002-0085-10mg |
N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872880-77-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
Recent Advances in the Study of N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS: 872880-77-8)
The compound N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS: 872880-77-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its complex structure featuring a cyclohexenyl ethyl group, a methoxybenzenesulfonyl-oxazinan moiety, and an ethanediamide linker, has been the subject of several studies aimed at elucidating its biological activity and pharmacological properties.
Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of specific biological pathways. Studies have demonstrated that 872880-77-8 exhibits promising activity in targeting enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on key signaling proteins, suggesting potential applications in the treatment of chronic inflammatory diseases and certain cancers.
In addition to its biological activity, the pharmacokinetic profile of 872880-77-8 has been investigated to assess its suitability as a drug candidate. Preliminary data indicate moderate bioavailability and stability in physiological conditions, though further optimization may be required to enhance its therapeutic efficacy. Researchers have also explored structural analogs of this compound to identify derivatives with improved potency and selectivity.
The mechanism of action of N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide has been a key area of investigation. Computational modeling and in vitro assays have revealed its interaction with specific binding sites on target proteins, providing insights into its mode of inhibition. These findings are critical for the design of next-generation inhibitors with enhanced specificity and reduced off-target effects.
Despite these advancements, challenges remain in the development of 872880-77-8 as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of this research into clinical applications.
In conclusion, the compound 872880-77-8 represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. The continued investigation of this molecule may yield novel treatments for a range of diseases, underscoring its importance in the advancement of chemical biology and drug discovery.
872880-77-8 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)